1-((2,4-difluorophenyl)sulfonyl)-4-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)piperazine
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Description
Scientific Research Applications
Synthesis and Antiproliferative Activity
One area of research involves the synthesis of derivatives that show significant antiproliferative activity against human cancer cell lines. For instance, Mallesha et al. (2012) synthesized a series of compounds by a nucleophilic substitution reaction, where derivatives exhibited promising activity against several cancer cell lines, highlighting the potential of such compounds as anticancer agents (L. Mallesha, K. Mohana, B. Veeresh, Ravi Alvala, A. Mallika, 2012).
Antimicrobial and Antifungal Activities
Another significant application is in the synthesis of sulfonamide and amide derivatives that contain a piperazine ring, showing in vitro antimicrobial activity against various bacterial and fungal strains. Bhatt et al. (2016) reported the synthesis of such derivatives, indicating their potential use in developing new antimicrobial agents (A. Bhatt, R. Kant, R. Singh, 2016).
Anticancer Evaluation
In the context of anticancer research, Turov (2020) evaluated the anticancer activity of polyfunctional substituted 1,3-thiazoles, some with piperazine substituents, showing effectiveness across various cancer cell lines. This underscores the role of piperazine derivatives in developing novel anticancer therapies (Kostyantyn Turov, 2020).
Receptor Antagonists
Piperazine derivatives have also been explored for their potential as receptor antagonists. Borrmann et al. (2009) developed a series of 1-alkyl-8-(piperazine-1-sulfonyl)phenylxanthines, which showed high affinity and selectivity as A2B adenosine receptor antagonists, indicating their potential for therapeutic applications (T. Borrmann, Sonja Hinz, D. Bertarelli, Wenjin Li, N. Florin, Anja B Scheiff, C. Müller, 2009).
Antibacterial and Antioxidant Activities
Further, novel 1-substituted-4-[5-(4-substituted phenyl)-1,3,4-thiadiazol-2-sulfonyl]piperazine derivatives have been synthesized and evaluated for their antibacterial and antioxidant activities, demonstrating the versatility of piperazine-based compounds in creating new agents for treating infections and oxidative stress (Wu Qi, 2014).
properties
IUPAC Name |
1-(2,4-difluorophenyl)sulfonyl-4-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20F2N6O2S/c1-14-2-5-16(6-3-14)27-19(22-23-24-27)13-25-8-10-26(11-9-25)30(28,29)18-7-4-15(20)12-17(18)21/h2-7,12H,8-11,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAKPQVGZGLOYJP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=NN=N2)CN3CCN(CC3)S(=O)(=O)C4=C(C=C(C=C4)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20F2N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-((2,4-difluorophenyl)sulfonyl)-4-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)piperazine |
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